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Compound of Interest

Compound Name: AT-035

Cat. No.: B1192210 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety and logistical information for the

handling and disposal of AT-035 (CAS: 2099680-55-2). Given the limited publicly available

hazard data for this compound, a cautious approach is paramount. All personnel must adhere

to these guidelines to ensure a safe laboratory environment.

Hazard Assessment and Precautionary Approach
The Safety Data Sheet (SDS) for AT-035 indicates that specific hazard classifications, including

GHS pictograms and hazard statements, are not available.[1] In such cases, it is crucial to

handle the compound as potentially hazardous. Researchers should operate under the

assumption that AT-035 may possess unknown toxicological properties.

Personal Protective Equipment (PPE)
Appropriate PPE is the first line of defense against potential exposure. The following table

summarizes the required PPE for handling AT-035, based on available safety information and

general laboratory best practices.[1]
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Body Part Required Protection
Specifications and Best
Practices

Eyes/Face Safety Goggles

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US) standards.[1]

Skin Impervious Clothing & Gloves

Wear fire/flame resistant and

impervious clothing. Handle

with gloves that have been

inspected for integrity prior to

use. The selected gloves must

satisfy the specifications of EU

Directive 89/686/EEC and the

standard EN 374 derived from

it. Wash and dry hands

thoroughly after handling.[1]

Respiratory Respirator (if necessary)

Use a full-face respirator if

exposure limits are exceeded

or if irritation or other

symptoms are experienced.[1]

Safe Handling and Operational Plan
Safe handling practices are critical to minimize the risk of exposure during experimental

procedures.

Engineering Controls
Control Requirement

Ventilation
All handling of AT-035 must be conducted in a

well-ventilated area.[1]

Containment Avoid the formation of dust and aerosols.[1]

Procedural Guidance
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A systematic workflow should be followed to ensure safety at each step of the experimental

process.

Experimental Workflow for Handling AT-035

Preparation

Handling

Cleanup and Disposal

Don appropriate PPE

Prepare a designated handling area in a well-ventilated space

Assemble all necessary equipment and materials

Carefully weigh and handle AT-035 to avoid dust and aerosol formation

Perform experimental procedures

Decontaminate work surfaces

Segregate and label waste for proper disposal

Remove and properly store or dispose of PPE
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Experimental Workflow for Handling AT-035

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is crucial.

First-Aid Measures
Exposure Route First-Aid Procedure

Inhalation

Move the victim into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

immediately. Do not use mouth-to-mouth

resuscitation if the victim ingested or inhaled the

chemical.[1]

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a doctor.[1]

Eye Contact
Rinse with pure water for at least 15 minutes.

Consult a doctor.[1]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[1]

Spill Response
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AT-035 Spill Response Plan

Evacuate the immediate area

Alert supervisor and lab personnel

Don appropriate PPE (including respirator if necessary)

Contain the spill using appropriate absorbent material

Collect spilled material and place in a sealed container for disposal

Decontaminate the spill area

Dispose of all contaminated materials as hazardous waste

Click to download full resolution via product page

AT-035 Spill Response Plan

Disposal Plan
All waste containing AT-035 must be treated as hazardous waste.
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Waste Type Disposal Method

Solid Waste
Collect in a suitable, closed, and labeled

container.[1]

Liquid Waste
Do not discharge to sewer systems. Collect in a

suitable, closed, and labeled container.[1]

Contaminated Materials

All contaminated PPE and spill cleanup

materials should be disposed of as hazardous

waste.

Final disposal should be conducted by a licensed chemical destruction plant or through

controlled incineration with flue gas scrubbing.[1] Discharge into the environment must be

avoided.[1]

Storage
Condition Requirement

Container Store in a tightly closed container.[1]

Environment Keep in a dry, cool, and well-ventilated place.[1]

Incompatibilities
Store apart from foodstuff containers or

incompatible materials.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1192210#personal-protective-equipment-for-
handling-at-035]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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